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Compound of Interest

Compound Name: Bis-methacrylate-PEG5

Cat. No.: B3099053 Get Quote

An In-depth Whitepaper on the Chemical Structure, Properties, and Applications of a Versatile

Crosslinking Agent

Bis-methacrylate-PEG5 is a bifunctional monomer increasingly utilized by researchers,

scientists, and drug development professionals. Its unique structure, featuring two terminal

methacrylate groups connected by a flexible polyethylene glycol (PEG) linker of five repeating

units, imparts valuable properties for the synthesis of advanced polymeric materials. This

technical guide provides a comprehensive overview of its chemical and physical

characteristics, synthesis, and key applications, with a focus on hydrogel formation and its role

as a linker in Proteolysis Targeting Chimeras (PROTACs).

Chemical Structure and Identification
Bis-methacrylate-PEG5 is characterized by a central hydrophilic PEG chain, which provides

flexibility and biocompatibility, flanked by two polymerizable methacrylate groups. These

methacrylate moieties readily participate in free-radical polymerization, enabling the formation

of crosslinked polymer networks.

Chemical Formula: C₁₈H₃₀O₈[1]

Molecular Weight: 374.43 g/mol [1]

CAS Number: 13497-24-0[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3099053?utm_src=pdf-interest
https://www.benchchem.com/product/b3099053?utm_src=pdf-body
https://www.benchchem.com/product/b3099053?utm_src=pdf-body
https://polysciences.com/products/polyethylene-glycol-200-dimethacrylate
https://polysciences.com/products/polyethylene-glycol-200-dimethacrylate
https://polysciences.com/products/polyethylene-glycol-200-dimethacrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3099053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SMILES Code: C=C(C)C(=O)OCCOCCOCCOCCOCCOC(=O)C(C)=C

Physicochemical Properties
Quantitative physical property data for Bis-methacrylate-PEG5 is not readily available in

published literature. However, given that the molecular weight of the PEG block is

approximately 200 g/mol , the properties of Poly(ethylene glycol) dimethacrylate 200 (PEGDMA

200) can be used as a close approximation.

Property Approximate Value Source

Appearance Colorless to light yellow liquid [2]

Density ~1.06 - 1.11 g/mL at 25 °C [2][3]

Viscosity ~13.0 mPa·s at 25 °C [2]

Refractive Index ~1.4579 - 1.467 at 20 °C [2][3]

Boiling Point >200 °C at 2 mmHg [3][4][5]

Solubility
Soluble in water and many

organic solvents
[3][4][5]

Synthesis and Polymerization
Synthesis
The synthesis of Bis-methacrylate-PEG5, like other PEG dimethacrylates, typically involves

the esterification of polyethylene glycol with methacrylic acid or its derivatives, such as

methacryloyl chloride or methacrylic anhydride. The reaction is usually carried out in the

presence of an acid catalyst and under conditions that favor the removal of water to drive the

reaction to completion.

Polymerization
Bis-methacrylate-PEG5 is a key component in the formation of hydrogels through

photopolymerization. This process involves a free-radical chain-growth mechanism initiated by

a photoinitiator upon exposure to ultraviolet (UV) or visible light. The bifunctional nature of the

molecule allows it to act as a crosslinker, forming a three-dimensional polymer network that can
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entrap large amounts of water, forming a hydrogel. The degree of crosslinking, and thus the

mechanical properties of the resulting hydrogel, can be controlled by varying the concentration

of Bis-methacrylate-PEG5 and the polymerization conditions.

Key Applications
Hydrogels for Drug Delivery and Tissue Engineering
The ability of Bis-methacrylate-PEG5 to form biocompatible hydrogels makes it a valuable

material for biomedical applications. These hydrogels can be used as scaffolds to support cell

growth in tissue engineering or as matrices for the controlled release of therapeutic agents in

drug delivery systems. The PEG linker enhances the hydrophilicity and biocompatibility of the

hydrogel, while the methacrylate groups provide the means for creating a stable, crosslinked

structure.

PROTAC Linker
Bis-methacrylate-PEG5 is also employed as a PEG-based linker in the synthesis of

Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that

consist of two ligands connected by a linker; one ligand binds to a target protein of interest, and

the other recruits an E3 ubiquitin ligase. This proximity induces the ubiquitination and

subsequent degradation of the target protein by the cell's proteasome. The flexible PEG linker

in Bis-methacrylate-PEG5 helps to span the distance between the target protein and the E3

ligase, facilitating the formation of the ternary complex necessary for protein degradation.

PROTAC-Mediated Protein Degradation

Protein of Interest (POI)

PROTAC
(Bis-methacrylate-PEG5 linker)

binds
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targeted for degradation
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Ubiquitin
degrades
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PROTAC mechanism of action.

Biocompatibility and Cytotoxicity
Methacrylate-based polymers are widely used in biomedical applications, particularly in

dentistry. However, concerns exist regarding the potential cytotoxicity from the leaching of

unpolymerized monomers. Studies on related methacrylate compounds, such as Bis-GMA,

have shown that the degree of conversion during polymerization is crucial for biocompatibility.

Higher conversion rates lead to lower levels of leachable monomers and reduced cytotoxicity.

Therefore, optimizing the polymerization process of Bis-methacrylate-PEG5 is essential to

ensure the biocompatibility of the final material for its intended application.

Experimental Protocols
The following are generalized protocols for key experiments involving Bis-methacrylate-PEG5.

Researchers should optimize these protocols for their specific experimental setup and

application.

Hydrogel Synthesis by Photopolymerization
Preparation of Pre-polymer Solution: Dissolve Bis-methacrylate-PEG5 in a suitable solvent

(e.g., phosphate-buffered saline for biomedical applications) to the desired concentration.

Addition of Photoinitiator: Add a photoinitiator (e.g., Irgacure 2959) to the pre-polymer

solution at a concentration typically ranging from 0.05 to 1% (w/v). Ensure complete

dissolution.

Molding: Pipette the pre-polymer solution into a mold of the desired shape and dimensions.

UV Curing: Expose the solution to UV light of an appropriate wavelength and intensity for a

predetermined time to induce polymerization and crosslinking. The curing time will depend

on the concentration of the monomer and photoinitiator, as well as the intensity of the UV

source.

Post-Curing Wash: After polymerization, wash the resulting hydrogel extensively with a

suitable solvent (e.g., deionized water or PBS) to remove any unreacted monomer and
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photoinitiator.

Hydrogel Synthesis and Characterization
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Workflow for hydrogel synthesis and characterization.

Cytotoxicity Assay (MTT Assay)
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Cell Seeding: Seed a suitable cell line (e.g., L929 fibroblasts) in a 96-well plate at a

predetermined density and incubate for 24 hours to allow for cell attachment.

Preparation of Extracts: Prepare extracts of the polymerized Bis-methacrylate-PEG5
hydrogel by incubating the material in a cell culture medium for a specified period (e.g., 24

hours).

Cell Treatment: Remove the old medium from the cells and replace it with the prepared

extracts. Include positive (e.g., latex) and negative (e.g., polystyrene beads) controls.

Incubation: Incubate the cells with the extracts for 24 hours.

MTT Addition: Add MTT solution to each well and incubate for a further 2-4 hours, allowing

viable cells to metabolize the MTT into formazan crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength

(typically around 570 nm) using a microplate reader. Cell viability is proportional to the

absorbance.

Logical Relationships and Key Features
The properties and applications of Bis-methacrylate-PEG5 are interconnected, stemming from

its fundamental chemical structure.
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Bis-methacrylate-PEG5: Core Concepts
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Key features and applications of Bis-methacrylate-PEG5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://polysciences.com/products/polyethylene-glycol-200-dimethacrylate
https://longchangchemical.com/product/cas-25852-47-5/
https://www.chemwhat.com/polyethylene-glycol-dimethacrylate-cas-25852-47-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4344535.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4344535.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4344535.aspx
https://www.benchchem.com/product/b3099053#bis-methacrylate-peg5-chemical-structure-and-properties
https://www.benchchem.com/product/b3099053#bis-methacrylate-peg5-chemical-structure-and-properties
https://www.benchchem.com/product/b3099053#bis-methacrylate-peg5-chemical-structure-and-properties
https://www.benchchem.com/product/b3099053#bis-methacrylate-peg5-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3099053?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3099053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

